Cas no 187230-38-2 (5-Thiazolesulfonamide,2-amino-4-methyl-)

5-Thiazolesulfonamide, 2-amino-4-methyl-, is a sulfonamide derivative featuring a thiazole core structure, which is of significant interest in medicinal and organic chemistry. The presence of both sulfonamide and amino functional groups enhances its reactivity, making it a versatile intermediate for synthesizing biologically active compounds, particularly antimicrobial and diuretic agents. Its methyl substitution at the 4-position contributes to improved stability and potential selectivity in binding interactions. This compound is commonly utilized in pharmaceutical research for developing novel therapeutics due to its structural modularity and compatibility with further functionalization. High purity grades are available for precise experimental applications.

5-Thiazolesulfonamide,2-amino-4-methyl- structure

187230-38-2 structure

Product Name:5-Thiazolesulfonamide,2-amino-4-methyl-

CAS No:187230-38-2

MF:C₄H₇N₃O₂S₂

MW:193.247277498245

MDL:MFCD18822169

CID:114984

PubChem ID:18693244

Update Time:2025-06-08

5-Thiazolesulfonamide,2-amino-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolesulfonamide,2-amino-4-methyl-
- 2-amino-4-methyl-1,3-thiazole-5-sulfonamide
- 2-AMINO-4-METHYLTHIAZOLE-5-SULFONAMIDE
- 5-Thiazolesulfonamide,2-amino-4-methyl-(9CI)
- 2-Amino-4-methyl-thiazole-5-sulfonic acid amide
- 187230-38-2
- AKOS013262811
- CS-0244337
- SCHEMBL1487087
- Z1180260816
- EN300-275740
- KPALZDBVQINZCI-UHFFFAOYSA-N
- DB-292735
- MDL： MFCD18822169
- Inchi： 1S/C4H7N3O2S2/c1-2-3(11(6,8)9)10-4(5)7-2/h1H3,(H2,5,7)(H2,6,8,9)
- InChI Key： KPALZDBVQINZCI-UHFFFAOYSA-N
- SMILES： S(C1=C(C)N=C(N)S1)(N)(=O)=O

Computed Properties

Exact Mass: 192.998
Monoisotopic Mass: 192.998
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 136A^2
XLogP3: -0.1

5-Thiazolesulfonamide,2-amino-4-methyl- Pricemore >>

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